Cas no 120388-69-4 (Benzo[a]pyrene,3-nitroso- (9CI))
120388-69-4 structure
Product Name:Benzo[a]pyrene,3-nitroso- (9CI)
CAS No:120388-69-4
MF:C20H11NO
MW:281.307444810867
CID:196360
PubChem ID:147483
Update Time:2025-04-19
Benzo[a]pyrene,3-nitroso- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyrene,3-nitroso- (9CI)
- 3-nitrosobenzo[a]pyrene
- 3-Nitrosobenzo[pqr]tetraphene
- benzo[a]pyrene, 3-nitroso-
- 120388-69-4
- Benzo(a)pyrene, 3-nitroso-
- KP3K4FJM2M
- 3-Nitrosobenzo(a)pyrene
- CCRIS 2860
- DTXSID00152836
-
- Inchi: 1S/C20H11NO/c22-21-18-10-7-12-5-8-16-15-4-2-1-3-13(15)11-14-6-9-17(18)19(12)20(14)16/h1-11H
- InChI Key: IRIRZXBJGMURSX-UHFFFAOYSA-N
- SMILES: O=NC1C=CC2=CC=C3C4C=CC=CC=4C=C4C=CC=1C2=C34
Computed Properties
- Exact Mass: 281.08413
- Monoisotopic Mass: 281.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43
Benzo[a]pyrene,3-nitroso- (9CI) Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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